Cas no 1211541-93-3 (5-Fluoro-2-methoxypyridin-3-amine)

5-Fluoro-2-methoxypyridin-3-amine is a fluorinated pyridine derivative with a methoxy substituent at the 2-position and an amino group at the 3-position. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring a fluoropyridine scaffold. The presence of both electron-donating (methoxy) and electron-withdrawing (fluoro) groups enhances its reactivity in nucleophilic substitution and cross-coupling reactions. Its structural features make it valuable for constructing heterocyclic compounds with potential biological activity. The compound is typically handled under controlled conditions due to its sensitivity to moisture and light. Purity and stability are critical for consistent performance in synthetic applications.

5-Fluoro-2-methoxypyridin-3-amine structure

1211541-93-3 structure

Product Name:5-Fluoro-2-methoxypyridin-3-amine

CAS No:1211541-93-3

MF:C₆H₇FN₂O

MW:142.130984544754

MDL:MFCD18261779

CID:1038795

PubChem ID:70701077

Update Time:2025-10-09

5-Fluoro-2-methoxypyridin-3-amine Chemical and Physical Properties

Names and Identifiers

- 5-Fluoro-2-methoxypyridin-3-amine
- EN300-197478
- DB-139782
- 5-Fluoro-2-Methoxy-pyridin-3-ylaMine
- AKOS016002528
- 3-Amino-5-fluoro-2-methoxypyridine
- AB75363
- 5-Fluoro-2-methoxypyridin-3-ylamine
- C71761
- 1211541-93-3
- SCHEMBL14060011
- CS-W022380
- DTXSID70743856
- DXTSVOMMBXIDKL-UHFFFAOYSA-N
- DS-3484
- SY103183
- MFCD18261779
- A891888
- MDL： MFCD18261779
- Inchi： 1S/C6H7FN2O/c1-10-6-5(8)2-4(7)3-9-6/h2-3H,8H2,1H3
- InChI Key： DXTSVOMMBXIDKL-UHFFFAOYSA-N
- SMILES： FC1=CN=C(C(=C1)N)OC

Computed Properties

Exact Mass: 142.05400
Monoisotopic Mass: 142.05424101g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 112
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 48.1Å²

Experimental Properties

PSA: 48.14000
LogP: 1.39270

5-Fluoro-2-methoxypyridin-3-amine Pricemore >>

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